Cas no 2228970-86-1 (3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228970-86-1
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6041562
• PubChem ID: 165683350
• Update Time: 2025-06-11

3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1863100
• 2228970-86-1

• Inchi： 1S/C14H14N2O3/c17-10-6-14(7-10,13(18)19)11-8-15-16-12(11)9-4-2-1-3-5-9/h1-5,8,10,17H,6-7H2,(H,15,16)(H,18,19)
• InChI Key： BHKZOKWIQSVXRF-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=NNC=2C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228970-86-1)

3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228970-86-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a cyclobutane core functionalized with hydroxyl and pyrazole moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid incorporates several key pharmacophoric elements that are highly relevant to modern drug design. The cyclobutane ring, known for its rigid three-dimensional structure, can enhance binding affinity and selectivity, while the pyrazole moiety is a well-documented scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The presence of a hydroxyl group at the 3-position further diversifies its potential biological activities.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive molecules, and 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid has emerged as a compound of interest due to its unique structural features. Studies have suggested that this molecule may exhibit inhibitory effects on various enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and cancer. The phenyl substituent on the pyrazole ring is particularly noteworthy, as it can modulate electronic properties and influence interactions with biological targets.

In the context of drug development, the synthesis of 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid presents both challenges and opportunities. The cyclobutane ring requires precise stereocontrol during synthesis to ensure optimal pharmacological activity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient access to complex heterocycles like this one. Additionally, green chemistry principles are being increasingly applied to develop sustainable synthetic routes that minimize waste and energy consumption.

The pharmacological profile of 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid is currently under investigation in several academic and industrial research settings. Preliminary in vitro studies have demonstrated potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Furthermore, the compound's ability to modulate receptor activity has been explored in models of pain management and neuroprotection. These findings underscore its therapeutic potential and justify further preclinical evaluation.

The role of computational modeling in understanding the behavior of 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its binding mode with biological targets. These studies not only aid in rational drug design but also help predict pharmacokinetic properties such as solubility, permeability, and metabolic stability. Such data is crucial for optimizing lead compounds before they enter clinical trials.

As research progresses, the integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of promising candidates like 3-hydroxy-1-(3-phenyl-1H-pyrazol-4-y)cyclobutane - 1 - carboxylic acid. Machine learning algorithms can analyze vast datasets to predict biological activity and optimize synthetic pathways. This interdisciplinary approach combines traditional medicinal chemistry expertise with cutting-edge computational techniques to streamline the development process.

The regulatory landscape for novel pharmaceutical compounds also plays a critical role in advancing candidates such as 3-hydroxy - 1 - ( 3 - phenyl - 1 H - pyrazol - 4 - yl ) cyclobutane - 1 - carboxylic acid. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that safety and efficacy are rigorously evaluated before clinical deployment. This rigorous oversight is essential for bringing safe and effective therapies to patients worldwide.

In conclusion, 3-hydroxy - 1 - ( 3 - phenyl - 1 H - pyrazol - 4 - yl ) cyclobutane - 1 - carboxylic acid (CAS No. 2228970 - 86 - 1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing pharmaceutical research efforts. With continued advancements in synthetic chemistry, computational biology, and AI-driven drug discovery, compounds like this one hold promise for addressing unmet medical needs across various therapeutic areas.